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Compound of Interest

Compound Name: Acetic acid, scandium(3+) salt

CAS No.: 3804-23-7

Cat. No.: B1581369

Get Quote

Hydrated scandium acetate is a highly versatile coordination compound. Scandium (

), the lightest transition metal, possesses an

electron configuration. Its small ionic radius and high charge density classify it as a "hard"
Lewis acid. This profound oxyphilicity drives the spontaneous coordination of water molecules
into its crystal lattice under ambient or aqueous conditions, resulting in variable hydration
states[1].

The chemical formula is universally represented as

, where

typically equals 1, 4, or 6 depending on the crystallization kinetics and atmospheric
exposure[1].

Table 1: Physicochemical Properties of Hydrated
Scandium Acetate
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Property Value / Description

Chemical Formula
(or

)[2]

Molar Mass (Anhydrous Basis) 222.09 g/mol [3]

CAS Number 304675-64-7 (Hydrate)[4] / 3804-23-7 (General)

Appearance White crystalline solid or powder[4]

Coordination Geometry
Variable (typically octahedral or higher due to

bidentate acetates)

Solubility
Soluble in water and moderate solubility in

glacial acetic acid[1]

Synthesis Protocol: A Self-Validating System
The synthesis of hydrated scandium acetate from scandium oxide (

) is the industry standard. The protocol below is designed as a self-validating system: every
physical manipulation is grounded in thermodynamic or kinetic causality to ensure batch-to-
batch reproducibility[1].

Step-by-Step Methodology
Precursor Preparation: Weigh high-purity

powder. Calculate the required volume of glacial acetic acid (

) to achieve a 1:6 molar ratio, then add a 15-20% molar excess.

Causality: The excess acid shifts the reaction equilibrium toward complete dissolution,

compensating for the high lattice energy of the

precursor.

Acidic Digestion (Reflux): Combine the reactants in a round-bottom flask equipped with a

reflux condenser. Heat the mixture to 80–100°C under continuous magnetic stirring[1].
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Causality: Thermal energy overcomes the activation barrier of the highly stable oxide

lattice. Continuous agitation prevents localized supersaturation and ensures uniform

thermal distribution, preventing the degradation of the forming acetate complex.

Hot Filtration: Once the solution turns completely clear, filter the mixture while hot to remove

any unreacted trace oxides or impurities.

Controlled Concentration: Transfer the filtrate to a rotary evaporator. Concentrate the

solution under reduced pressure until a precipitate begins to form.

Causality: Reduced pressure lowers the boiling point of the solvent system (

/

), preventing the thermal degradation or premature dehydration of the target complex.

Crystallization and Harvesting: Allow the concentrated solution to cool slowly to room

temperature to induce controlled crystallization. Filter the resulting

crystals and dry them in a vacuum desiccator at ambient temperature.

Causality: Rapid cooling traps impurities within the crystal lattice, whereas slow cooling

promotes a highly ordered, pure hydrate. Drying at ambient temperature prevents the

forced thermal removal of coordinated water, preserving the targeted hydration state (

).

Workflow for the synthesis and quality control of hydrated scandium acetate.

Analytical Characterization: Defining the "x"
Variable
Because the hydration state (

) dictates the exact molecular weight of the compound, batch-to-batch variation can severely
skew stoichiometric calculations in downstream pharmaceutical or materials science
applications.
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Thermogravimetric Analysis (TGA): TGA coupled with Differential Scanning Calorimetry (DSC)

is the mandatory self-validating step for this material[1]. As the sample is heated, hydrated

scandium acetate undergoes a multi-step decomposition profile[5]. The initial mass loss event

(typically occurring between 100°C and 240°C) corresponds exclusively to the volatilization of

the coordinated water molecules[5]. By quantifying this specific mass loss percentage,

researchers can mathematically deduce

and establish the precise molar mass of their specific batch before utilizing it in sensitive
workflows.

Advanced Applications: From Catalysis to
Theranostics
Hydrated scandium acetate is not merely an end-product; it is a highly reactive precursor

utilized across cutting-edge disciplines.

Materials Science & Thin Films
Due to its clean thermal decomposition profile, scandium acetate is a premier precursor for

synthesizing high-purity

nanoparticles and thin films. It is extensively used in the fabrication of ferroelectric relaxor
materials, such as lead scandium tantalate (

), and as a dopant in solid oxide fuel cells (SOFCs) to lower operating temperatures[5][6].

Organic Synthesis & Catalysis
In organic chemistry, scandium acetate and its derivatives act as potent pre-catalysts. In the

presence of protic solvents or water, these scandium salts can hydrolyze to generate a

"hidden" Brønsted acid mechanism. This localized acidity, combined with the Lewis acidic

nature of the

center, effectively catalyzes complex transformations such as the deoxygenative allylation of
benzylic alcohols and the stereoselective synthesis of amines[7][8].

Radiopharmaceuticals & Oncology
In drug development, the acetate ligands of
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are kinetically labile, making the compound an ideal starting material for ligand exchange
reactions[9]. It is increasingly utilized in the synthesis of chelator-bound radiopharmaceuticals.
By utilizing radioactive isotopes, it enables true "theranostic" pairing: Scandium-44 (

) for high-resolution PET diagnostic imaging, and Scandium-47 (

) for targeted beta-minus radionuclide therapy in oncology.

Primary application pathways of hydrated scandium acetate across scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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